Cas no 2287283-41-2 (Spiro[cyclopropane-1,3′(2′H)-isoquinoline], 1′,4′-dihydro-6′-methoxy-, hydrochloride (1:1))

• Product Name: Spiro[cyclopropane-1,3′(2′H)-isoquinoline], 1′,4′-dihydro-6′-methoxy-, hydrochloride (1:1)
• CAS No: 2287283-41-2
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5412434
• PubChem ID: 137942921
• Update Time: 2025-05-16

Spiro[cyclopropane-1,3′(2′H)-isoquinoline], 1′,4′-dihydro-6′-methoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopropane-1,3′(2′H)-isoquinoline], 1′,4′-dihydro-6′-methoxy-, hydrochloride (1:1)
• Z3523057658
• EN300-6746080
• 2287283-41-2
• 6-Methoxyspiro[2,4-dihydro-1H-isoquinoline-3,1'-cyclopropane];hydrochloride
• 6'-methoxy-2',4'-dihydro-1'H-spiro[cyclopropane-1,3'-isoquinoline] hydrochloride

• Inchi： 1S/C12H15NO.ClH/c1-14-11-3-2-9-8-13-12(4-5-12)7-10(9)6-11;/h2-3,6,13H,4-5,7-8H2,1H3;1H
• InChI Key： QLDDEMVEMCHHAJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2CNC3(CC=2C=1)CC3

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on Spiro[cyclopropane-1,3′(2′H)-isoquinoline], 1′,4′-dihydro-6′-methoxy-, hydrochloride (1:1)

Spiro[cyclopropane-1,3′(2′H)-isoquinoline], 1′,4′-dihydro-6′-methoxy-, hydrochloride (1:1): A Comprehensive Overview in Modern Chemical Biology

The compound Spiro[cyclopropane-1,3′(2′H)-isoquinoline], 1′,4′-dihydro-6′-methoxy-, hydrochloride (1:1) (CAS No. 2287283-41-2) represents a fascinating intersection of structural complexity and biological potential within the realm of chemical biology. This spirocyclic derivative, featuring a cyclopropane moiety linked to an isoquinoline scaffold, has garnered significant attention due to its unique structural features and promising pharmacological properties. The presence of a hydrochloride salt form further enhances its solubility and bioavailability, making it an attractive candidate for further investigation in drug discovery and therapeutic development.

At the heart of this compound's appeal lies its spirocyclic core, which combines the rigidity of the cyclopropane ring with the flexibility of the isoquinoline system. The cyclopropane ring is known for its strained three-membered structure, which can be exploited to induce conformational constraints in binding interactions with biological targets. This structural feature has been leveraged in various drug candidates to improve binding affinity and selectivity. In contrast, the isoquinoline moiety is a well-established pharmacophore found in numerous bioactive natural products and synthetic drugs, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer effects.

The specific substitution pattern in Spiro[cyclopropane-1,3′(2′H)-isoquinoline], 1′,4′-dihydro-6′-methoxy-, hydrochloride (1:1) adds another layer of complexity and potential functionality. The methoxy group at the 6′-position introduces a hydrophilic element that can influence solubility and metabolic stability, while the dihydro substitution at the 1′ and 4′-positions suggests modifications that may enhance metabolic tolerance. These structural features make this compound a promising scaffold for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies using Molecular Dynamics (MD) simulations and Quantum Mechanics (QM) calculations have shown that the spirocyclic structure of this compound can adopt multiple conformations, which may be critical for its interaction with biological targets. The strained cyclopropane ring is particularly interesting as it can act as a "lock-and-key" mechanism, fitting into specific binding pockets with high affinity.

One of the most exciting areas of research involving this compound is its potential application in anticancer therapy. Isoquinoline derivatives have been extensively studied for their ability to inhibit various kinases and enzymes involved in cancer cell proliferation and survival. The spirocyclic structure of Spiro[cyclopropane-1,3′(2′H)-isoquinoline], 1′,4′-dihydro-6′-methoxy-, hydrochloride (1:1) may provide enhanced binding to these targets due to its unique conformational flexibility and rigidity. Preliminary studies using x-ray crystallography have revealed that similar spirocyclic compounds can form stable complexes with cancer-related proteins, suggesting their potential as lead compounds for drug development.

In addition to oncology applications, this compound has shown promise in other therapeutic areas. For instance, its structural features may make it effective against inflammatory diseases, where isoquinoline derivatives have demonstrated anti-inflammatory properties by modulating key signaling pathways such as NF-κB. The hydrochloride salt form also enhances its pharmacokinetic profile, allowing for better absorption and distribution within the body.

The synthesis of Spiro[cyclopropane-1,3′(2′H)-isoquinoline], 1′,4′-dihydro-6′-methoxy-, hydrochloride (1:1) presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in organocatalysis and transition-metal-catalyzed reactions have provided new tools for constructing complex heterocycles like this one efficiently. Additionally, green chemistry principles are being increasingly applied to minimize waste and improve sustainability in synthetic processes.

Future directions for research on this compound include exploring novel synthetic routes that enhance scalability and cost-effectiveness. Additionally, structure-activity relationship (SAR) studies will be crucial for optimizing its biological activity. By systematically modifying various substituents on the spirocyclic core, researchers can fine-tune its pharmacological properties to maximize efficacy while minimizing side effects.

The integration of high-throughput screening (HTS) technologies with computational modeling will accelerate the discovery of new derivatives with improved properties. Furthermore, biomarker-driven approaches will help identify patients who are most likely to benefit from therapies based on compounds like this one. This personalized medicine approach holds great promise for improving treatment outcomes in various diseases.

In conclusion,Spiro[cyclopropane-1,3′(2′H)-isoquinoline], 1′,4′-dihydro-6′-methoxy-, hydrochloride (1:1) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of structural features makes it a valuable scaffold for drug discovery efforts aimed at treating cancer、inflammatory diseases，and other challenging conditions。With continued research，this compound has the potential to make significant contributions to modern medicine，offering hope for improved patient care through targeted therapies。